N,N,N'-trimethyl-N'-(4-nitrophenyl)propane-1,3-diamine

• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol
• IUPAC Name: N,N,N'-trimethyl-N'-(4-nitrophenyl)propane-1,3-diamine
• InChI: InChI=1S/C12H19N3O2/c1-13(2)9-4-10-14(3)11-5-7-12(8-6-11)15(16)17/h5-8H,4,9-10H2,1-3H3
• InChI Key: ZPGQFRCQCPDBIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C)C1=CC=C(C=C1)[N+](=O)[O-]

Description

N,N,N'-trimethyl-N'-(4-nitrophenyl)propane-1,3-diamine is a useful research compound. Its molecular formula is C12H19N3O2 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Prepared from 1-fluoro-4-nitrobenzene and 1-dimethylamino-3-methylamino-propane

Synthesis routes and methods III

Procedure details

To a suspension of potassium hydroxide (1.4 g, 25 mmol) in dimethylsulfoxide (13 mL) is added N,N,N′-trimethyl-1,3-propanediamine (1.8 mL, 12 mmol). While stirring vigorously and while heating to 65° C., 4-fluoronitrobenzene (1.1 mL, 10 mmol) is added dropwise. After stirring at this temperature for 6 hours, the mixture is allowed to cool to room temperature. Water is added and the mixture is acidified to pH 1 with concentrated hydrochloric acid and then extracted 3× with chloroform (3×30 mL). The acidic phase is then basified to pH 11 with 2.5 M sodium hydroxide solution. The basic phase is extracted thrice with chloroform (3×30 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give an orange-red oil, which is purified by reverse phase high performance liquid chromatography to give N,N,N′-trimethyl-N′-(4-nitrophenyl)propane-1,3-diamine as its ditrifluoroacetate salt.